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Compound of Interest

Compound Name: 2-Benzylphenyl undecanoate

Cat. No.: B15162739

Despite a comprehensive review of available scientific and patent literature, 2-Benzylphenyl
undecanoate remains a largely uncharacterized compound. While its basic chemical identity is
registered, there is a significant absence of published data regarding its synthesis, biological
activity, and potential applications. This technical guide summarizes the limited information
available and highlights the current knowledge gaps for researchers, scientists, and drug
development professionals.

At present, detailed experimental protocols, quantitative data on biological effects, and
established signaling pathways involving 2-Benzylphenyl undecanoate are not available in
the public domain.

Chemical Identity

2-Benzylphenyl undecanoate is identified by the Chemical Abstracts Service (CAS) number
143074-29-7. Its molecular formula is C24H3202.[1] The structure consists of an undecanoate
ester group attached to a 2-benzylphenyl moiety.

Synthesis and Chemical Properties

No specific, peer-reviewed methods for the synthesis of 2-Benzylphenyl undecanoate have
been documented. However, general organic chemistry principles suggest it could be
synthesized via the esterification of 2-benzylphenol with undecanoyl chloride or undecanoic
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acid. While literature exists on the synthesis of other benzyl esters and related compounds like
2-benzylphenyl ketones, these methods are not directly applicable without experimental
validation for this specific molecule.

The physical and chemical properties of 2-Benzylphenyl undecanoate have not been
experimentally determined and reported in the literature. Computational estimations of its
properties are available in databases like PubChem.

Biological and Pharmacological Activity

A thorough search of pharmacological and biological research databases reveals no studies
investigating the activity of 2-Benzylphenyl undecanoate. While research has been
conducted on other structurally related compounds, such as benzyl salicylate and benzyl
benzoate which have shown some estrogenic activity, and various p-terphenyls with cytotoxic
and antimicrobial effects, these findings cannot be extrapolated to 2-Benzylphenyl
undecanoate due to differences in chemical structure.

There is no information available regarding its mechanism of action, potential therapeutic
targets, or any associated signaling pathways.

Future Research Directions

The current lack of data presents an opportunity for foundational research into the properties
and potential applications of 2-Benzylphenyl undecanoate. Key areas for future investigation
would include:

o Chemical Synthesis and Characterization: Development and optimization of a synthetic route
to produce 2-Benzylphenyl undecanoate, followed by full characterization of its physical
and chemical properties.

» Biological Screening: In vitro and in vivo screening to determine any potential biological or
pharmacological activities. This could include assays for antimicrobial, anticancer, anti-
inflammatory, or other therapeutic effects.

» Toxicological Evaluation: Assessment of the compound's safety profile and potential toxicity.
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o Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of related analogs to
understand the relationship between the chemical structure and any observed biological
activity.

In conclusion, 2-Benzylphenyl undecanoate is a compound for which there is a significant
deficit of scientific information. The absence of data on its synthesis, properties, and biological
effects makes it an open area for novel research and discovery within the fields of chemistry
and pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15162739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

